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Compound of Interest |

2-Nitro-4-
Compound Name: (trifluoromethylsulfonyl)chlorobenz
ene
cat. No.: B074855

An In-depth Technical Guide to the Safety and Handling of 2-Nitro-4-

(trifluoromethylsulfonyl)chlorobenzene

This guide provides comprehensive safety and handling information for 2-Nitro-4-

(trifluoromethylsulfonyl)chlorobenzene (CAS RN®: 1550-27-2) for researchers, scientists,

and professionals in drug development.
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Chemical Name

2-Nitro-4-(trifluoromethylsulfonyl)chlorobenzene

1-chloro-2-nitro-4-

Synonyms [(trifluoromethyl)sulfonyl]benzene

CAS Number 1550-27-2

Molecular Formula C7Hs3CIFsNO4S

Molecular Weight 289.62 g/mol

Melting Point 55.00°C - 56.00°C

Density 1.689 g/cm3
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Hazard Identification and Classification

This chemical is considered hazardous. The primary hazards are related to its corrosive nature
and potential toxicity.

Hazard Class Category Hazard Statement

i . L Causes severe skin burns and
Skin Corrosion/Irritation 1B
eye damage.

Serious Eye Damage/Eye ]
Causes serious eye damage.

Irritation
Specific target organ toxicity 3 May cause respiratory
(single exposure) irritation.

Signal Word: Danger

Personal Protective Equipment (PPE) and Handling

Strict adherence to safety protocols is essential when handling this compound.

General Handling Workflow

The following diagram outlines the general workflow for safely handling 2-Nitro-4-
(trifluoromethylsulfonyl)chlorobenzene in a laboratory setting.
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General Handling Workflow
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lllustrative Synthesis Workflow
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chlorobenzene-safety-and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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